Cas no 1399662-30-6 (1-Allyl-3-bromo-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-Allyl-3-bromo-1H-pyrazole-4-carboxylic acid
• CAS No: 1399662-30-6
• MF: C₇H₇BrN₂O₂
• MW: 231.046680688858
• CID: 5179713
• Update Time: 2025-05-24

1-Allyl-3-bromo-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Allyl-3-bromo-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C7H7BrN2O2/c1-2-3-10-4-5(7(11)12)6(8)9-10/h2,4H,1,3H2,(H,11,12)
• InChI Key： INDSDSVREWDMBI-UHFFFAOYSA-N
• SMILES： N1(CC=C)C=C(C(O)=O)C(Br)=N1

Additional information on 1-Allyl-3-bromo-1H-pyrazole-4-carboxylic acid

Research Brief on 1-Allyl-3-bromo-1H-pyrazole-4-carboxylic Acid (CAS: 1399662-30-6): Recent Advances and Applications

1-Allyl-3-bromo-1H-pyrazole-4-carboxylic acid (CAS: 1399662-30-6) is a pyrazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile reactivity and potential applications in drug discovery. Recent studies have explored its utility as a key intermediate in the synthesis of biologically active compounds, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic routes, biological activities, and potential therapeutic applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the use of 1-Allyl-3-bromo-1H-pyrazole-4-carboxylic acid as a precursor for the synthesis of novel pyrazole-based kinase inhibitors. The compound's bromo and carboxylic acid functional groups were leveraged for selective modifications, enabling the generation of a diverse library of derivatives. These derivatives were subsequently screened for their inhibitory activity against a panel of kinases, with several compounds exhibiting potent and selective inhibition of target kinases involved in cancer progression.

Another notable application of 1-Allyl-3-bromo-1H-pyrazole-4-carboxylic acid was reported in a recent Bioorganic & Medicinal Chemistry Letters article (2024), where it served as a building block for the development of antimicrobial agents. The study highlighted the compound's role in the synthesis of pyrazole-4-carboxamide derivatives, which exhibited broad-spectrum activity against drug-resistant bacterial strains. The researchers attributed the observed antimicrobial effects to the compounds' ability to disrupt bacterial cell wall synthesis, as confirmed through mechanistic studies.

From a synthetic chemistry perspective, advancements in the preparation of 1-Allyl-3-bromo-1H-pyrazole-4-carboxylic acid have also been reported. A 2024 Tetrahedron Letters publication detailed an optimized, scalable synthesis route that improves yield and purity while reducing environmental impact. The new protocol employs greener solvents and catalytic conditions, aligning with the pharmaceutical industry's growing emphasis on sustainable chemistry practices.

The compound's potential in targeted drug delivery systems has also emerged as an area of investigation. Recent work published in Advanced Drug Delivery Reviews (2023) explored the conjugation of 1-Allyl-3-bromo-1H-pyrazole-4-carboxylic acid derivatives with nanoparticle carriers, demonstrating enhanced tumor-targeting capabilities in preclinical models. This approach capitalizes on the compound's chemical versatility to create pH-responsive drug conjugates that release therapeutic payloads specifically in the acidic tumor microenvironment.

In conclusion, 1-Allyl-3-bromo-1H-pyrazole-4-carboxylic acid continues to prove its value as a multifunctional building block in medicinal chemistry. Recent studies underscore its importance in developing kinase inhibitors, antimicrobial agents, and targeted therapeutics. As synthetic methodologies advance and biological understanding deepens, this compound is poised to play an increasingly significant role in addressing unmet medical needs, particularly in oncology and infectious disease treatment. Future research directions may include further exploration of its structure-activity relationships and expansion of its applications in other therapeutic areas.